Cas no 2228370-59-8 (2-(1,3-thiazol-4-yl)propanal)

• Product Name: 2-(1,3-thiazol-4-yl)propanal
• CAS No: 2228370-59-8
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 5922201
• PubChem ID: 22361779
• Update Time: 2025-06-09

2-(1,3-thiazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-thiazol-4-yl)propanal
• 2228370-59-8
• EN300-1780003

• Inchi： 1S/C6H7NOS/c1-5(2-8)6-3-9-4-7-6/h2-5H,1H3
• InChI Key： KLTYNEAVUFSVOW-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C=O)C

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(1,3-thiazol-4-yl)propanal

Comprehensive Overview of 2-(1,3-thiazol-4-yl)propanal (CAS No. 2228370-59-8): Properties, Applications, and Industry Insights

2-(1,3-thiazol-4-yl)propanal (CAS No. 2228370-59-8) is a specialized organic compound featuring a thiazole ring linked to a propanal moiety. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula (C₆H₇NOS) and molecular weight (141.19 g/mol) are critical for synthetic applications, particularly in designing bioactive molecules. Researchers frequently explore its role as a building block for heterocyclic derivatives, leveraging its reactive aldehyde group for condensation or nucleophilic addition reactions.

In recent years, the demand for thiazole-containing compounds has surged due to their prominence in drug discovery. 2-(1,3-thiazol-4-yl)propanal is no exception, with studies highlighting its potential in modulating enzyme inhibition and receptor binding. For instance, its structural analogs have shown activity against microbial pathogens, aligning with the global focus on antibiotic resistance—a top-searched topic in scientific databases. Additionally, its application in crop protection formulations addresses the agricultural sector's need for eco-friendly pesticide alternatives, a trending subject in sustainability forums.

The synthesis of CAS No. 2228370-59-8 typically involves multistep organic reactions, such as the condensation of 4-thiazolecarboxaldehyde with acetaldehyde derivatives. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a key concern for buyers on platforms like ChemSrc and Sigma-Aldrich. Users often search for "thiazole aldehyde suppliers" or "custom synthesis of heterocyclic aldehydes," reflecting the compound's niche market. Its storage conditions (typically 2–8°C under inert gas) and solubility (moderate in polar solvents) are frequently queried parameters in technical discussions.

From an industrial perspective, 2-(1,3-thiazol-4-yl)propanal aligns with the growing emphasis on green chemistry. Its potential as a precursor for biodegradable materials resonates with ESG (Environmental, Social, and Governance) trends, a hot topic in corporate R&D. Furthermore, patent analyses reveal its inclusion in electronic material formulations, catering to the booming flexible electronics sector. Such interdisciplinary applications make it a recurring keyword in AI-driven literature mining tools like IBM Watson or Google Scholar.

Quality control protocols for CAS No. 2228370-59-8 emphasize GC-MS validation and residual solvent analysis, addressing regulatory compliance—a major concern for manufacturers. The compound's stability under acidic conditions and compatibility with Grignard reagents are often cited in synthetic methodology papers. As the scientific community prioritizes high-throughput screening, this compound's role in combinatorial chemistry libraries continues to expand, answering frequent queries about "scalable heterocyclic synthesis."

In conclusion, 2-(1,3-thiazol-4-yl)propanal exemplifies the intersection of structural versatility and application diversity. Its relevance to drug development, sustainable agriculture, and advanced materials ensures sustained interest across industries. For researchers seeking CAS 2228370-59-8 suppliers or technical data sheets, verifying third-party certifications (e.g., ISO 9001) remains crucial—a point underscored in most search engine optimization (SEO) strategies for chemical vendors.